Cas no 108478-05-3 ((9-methylfluoren-9-yl)methanol)

(9-methylfluoren-9-yl)methanol structure
108478-05-3 structure
Product Name:(9-methylfluoren-9-yl)methanol
CAS No:108478-05-3
MF:C15H14O
MW:210.271064281464
CID:1186021
PubChem ID:71334689
Update Time:2025-04-20

(9-methylfluoren-9-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (9-methylfluoren-9-yl)methanol
    • (9-Methyl-9H-fluoren-9-yl)methanol
    • LogP
    • (9-Methyl-9H-fluoren-9-yl)methanol; LogP
    • DTXSID60762778
    • 108478-05-3
    • Inchi: 1S/C15H14O/c1-15(10-16)13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9,16H,10H2,1H3
    • InChI Key: JHEBSGKHIASJAD-UHFFFAOYSA-N
    • SMILES: OCC1(C)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 210.10452
  • Monoisotopic Mass: 210.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.135
  • Boiling Point: 360.296°C at 760 mmHg
  • Flash Point: 158.674°C
  • Refractive Index: 1.615
  • PSA: 20.23
  • LogP: 2.96530
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